Cas no 2227781-32-8 (rac-tert-butyl (3R,4S)-3-acetyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-acetyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2227781-32-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5569128
• PubChem ID: 163838788
• Update Time: 2025-08-03

rac-tert-butyl (3R,4S)-3-acetyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1626178
• 2227781-32-8
• rac-tert-butyl (3R,4S)-3-acetyl-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C11H19NO4/c1-7(13)8-5-12(6-9(8)14)10(15)16-11(2,3)4/h8-9,14H,5-6H2,1-4H3/t8-,9+/m0/s1
• InChI Key： OKCDENNPOZWLJJ-DTWKUNHWSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C(C)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-tert-butyl (3R,4S)-3-acetyl-4-hydroxypyrrolidine-1-carboxylate

Comprehensive Overview of rac-tert-butyl (3R,4S)-3-acetyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2227781-32-8)

The compound rac-tert-butyl (3R,4S)-3-acetyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2227781-32-8) is a chiral pyrrolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of bioactive molecules. The tert-butyl group provides steric protection, while the acetyl and hydroxyl moieties offer versatile reactivity for further modifications. Researchers and manufacturers are increasingly interested in this compound due to its potential in asymmetric synthesis and drug discovery.

In recent years, the demand for chiral building blocks like rac-tert-butyl (3R,4S)-3-acetyl-4-hydroxypyrrolidine-1-carboxylate has surged, driven by the growing focus on enantioselective catalysis and green chemistry. This compound aligns with the industry's shift toward sustainable and efficient synthetic routes. Its pyrrolidine core is a common motif in many FDA-approved drugs, particularly in neurology and oncology. The hydroxyl group further enhances its utility as a handle for derivatization, enabling the creation of diverse molecular architectures.

One of the most searched questions in the field is: "How to synthesize rac-tert-butyl (3R,4S)-3-acetyl-4-hydroxypyrrolidine-1-carboxylate?" The answer lies in multi-step organic transformations, often starting from commercially available pyrrolidine precursors. Key steps include stereoselective oxidation, acylation, and protection-deprotection sequences. Advanced techniques like enzymatic resolution or chiral chromatography may be employed to isolate the desired (3R,4S) enantiomer. These methods are frequently discussed in academic journals and patent literature, reflecting the compound's relevance in modern synthetic chemistry.

The CAS No. 2227781-32-8 is also associated with inquiries about its stability and storage conditions. Proper handling under inert atmospheres and low temperatures is recommended to preserve its integrity. The tert-butyl carbamate (Boc) group, in particular, is sensitive to acidic conditions, necessitating careful pH control during reactions. Such practical considerations are critical for researchers aiming to incorporate this compound into complex synthetic pathways.

From an SEO perspective, terms like "chiral pyrrolidine derivatives", "Boc-protected amino alcohols", and "asymmetric synthesis intermediates" are highly relevant to this compound. These keywords capture the interests of chemists and pharmaceutical developers searching for specialized reagents. Additionally, the rise of AI-driven drug discovery has spurred curiosity about how rac-tert-butyl (3R,4S)-3-acetyl-4-hydroxypyrrolidine-1-carboxylate can be used in machine learning-aided molecular design, further boosting its visibility in scientific databases.

In conclusion, rac-tert-butyl (3R,4S)-3-acetyl-4-hydroxypyrrolidine-1-carboxylate represents a bridge between traditional organic synthesis and cutting-edge pharmaceutical research. Its structural features and synthetic versatility make it indispensable for laboratories focused on innovation. As the scientific community continues to explore its applications, this compound will likely remain a topic of discussion in both academic and industrial settings.